(5Z)-5-(4-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydropyrazole-3-carboxamide

• Molecular Formula: C16H17N5O2S
• Molecular Weight: 343.4 g/mol
• IUPAC Name: (5Z)-5-(4-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydropyrazole-3-carboxamide
• InChI: InChI=1S/C16H17N5O2S/c1-3-4-14-20-21-16(24-14)17-15(23)12-8-11(18-19-12)10-6-5-9(2)7-13(10)22/h5-8,18-19H,3-4H2,1-2H3,(H,17,21,23)/b11-10-
• InChI Key: FLKRZYRRTQZHRL-KHPPLWFESA-N
• Isomeric SMILES: CCCC1=NN=C(S1)NC(=O)C2=C/C(=C/3\C=CC(=CC3=O)C)/NN2
• SMILES: CCCC1=NN=C(S1)NC(=O)C2=CC(=C3C=CC(=CC3=O)C)NN2

Description

(5Z)-5-(4-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydropyrazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in scientific research. In

Mechanism of Action

The mechanism of action of (5Z)-5-(4-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydropyrazole-3-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
(5Z)-5-(4-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydropyrazole-3-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer cell growth, and have antibacterial properties. It has also been shown to improve cognitive function and reduce the symptoms of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using (5Z)-5-(4-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydropyrazole-3-carboxamide in lab experiments include its potential therapeutic applications and its ability to inhibit the activity of certain enzymes and proteins. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity.

Future Directions

There are various future directions for the research and development of (5Z)-5-(4-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydropyrazole-3-carboxamide. These include further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential therapeutic applications in various diseases. Additionally, the development of new analogs of this compound may lead to the discovery of more potent and selective inhibitors of enzymes and proteins involved in disease progression.

Synthesis Methods

The synthesis of (5Z)-5-(4-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydropyrazole-3-carboxamide has been achieved using various methods. One such method involves the reaction of 1,3,4-thiadiazole-2-amine with ethyl acetoacetate to form 5-propyl-1,3,4-thiadiazol-2-yl-acetoacetate. This intermediate is then reacted with 4-methyl-2,4-dihydro-3H-pyrazol-3-one to form (5Z)-5-(4-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydropyrazole-3-carboxamide.

Scientific Research Applications

(5Z)-5-(4-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydropyrazole-3-carboxamide has shown potential therapeutic applications in scientific research. This compound has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.